Cas no 2305261-17-8 (3-Isoxazolemethanamine, 5-(5-fluoro-2-pyridinyl)-, hydrochloride (1:2))
3-Isoxazolemethanamine, 5-(5-fluoro-2-pyridinyl)-, hydrochloride (1:2) Chemical and Physical Properties
Names and Identifiers
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- [5-(5-fluoropyridin-2-yl)-1,2-oxazol-3-yl]methanamine dihydrochloride
- Z3486584811
- 2305261-17-8
- [5-(5-Fluoropyridin-2-yl)-1,2-oxazol-3-yl]methanamine;dihydrochloride
- EN300-6739429
- 3-Isoxazolemethanamine, 5-(5-fluoro-2-pyridinyl)-, hydrochloride (1:2)
-
- Inchi: 1S/C9H8FN3O.2ClH/c10-6-1-2-8(12-5-6)9-3-7(4-11)13-14-9;;/h1-3,5H,4,11H2;2*1H
- InChI Key: HHRANMUKYGUZPW-UHFFFAOYSA-N
- SMILES: O1C(C2=NC=C(F)C=C2)=CC(CN)=N1.[H]Cl.[H]Cl
Computed Properties
- Exact Mass: 265.0184955g/mol
- Monoisotopic Mass: 265.0184955g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.9Ų
3-Isoxazolemethanamine, 5-(5-fluoro-2-pyridinyl)-, hydrochloride (1:2) Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6739429-0.05g |
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2305261-17-8 | 95.0% | 0.05g |
$298.0 | 2025-03-13 | |
| Enamine | EN300-6739429-0.1g |
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| Enamine | EN300-6739429-0.25g |
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2305261-17-8 | 95.0% | 0.25g |
$637.0 | 2025-03-13 | |
| Enamine | EN300-6739429-0.5g |
[5-(5-fluoropyridin-2-yl)-1,2-oxazol-3-yl]methanamine dihydrochloride |
2305261-17-8 | 95.0% | 0.5g |
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| Enamine | EN300-6739429-1.0g |
[5-(5-fluoropyridin-2-yl)-1,2-oxazol-3-yl]methanamine dihydrochloride |
2305261-17-8 | 95.0% | 1.0g |
$1286.0 | 2025-03-13 | |
| Enamine | EN300-6739429-2.5g |
[5-(5-fluoropyridin-2-yl)-1,2-oxazol-3-yl]methanamine dihydrochloride |
2305261-17-8 | 95.0% | 2.5g |
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| Enamine | EN300-6739429-5.0g |
[5-(5-fluoropyridin-2-yl)-1,2-oxazol-3-yl]methanamine dihydrochloride |
2305261-17-8 | 95.0% | 5.0g |
$3728.0 | 2025-03-13 | |
| Enamine | EN300-6739429-10.0g |
[5-(5-fluoropyridin-2-yl)-1,2-oxazol-3-yl]methanamine dihydrochloride |
2305261-17-8 | 95.0% | 10.0g |
$5528.0 | 2025-03-13 | |
| Aaron | AR028KD1-50mg |
[5-(5-fluoropyridin-2-yl)-1,2-oxazol-3-yl]methanaminedihydrochloride |
2305261-17-8 | 95% | 50mg |
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| Aaron | AR028KD1-100mg |
[5-(5-fluoropyridin-2-yl)-1,2-oxazol-3-yl]methanaminedihydrochloride |
2305261-17-8 | 95% | 100mg |
$639.00 | 2025-02-16 |
3-Isoxazolemethanamine, 5-(5-fluoro-2-pyridinyl)-, hydrochloride (1:2) Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 3-Isoxazolemethanamine, 5-(5-fluoro-2-pyridinyl)-, hydrochloride (1:2)
Research Brief on 3-Isoxazolemethanamine, 5-(5-fluoro-2-pyridinyl)-, hydrochloride (1:2) (CAS: 2305261-17-8)
Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule compounds in drug discovery and development. Among these, 3-Isoxazolemethanamine, 5-(5-fluoro-2-pyridinyl)-, hydrochloride (1:2) (CAS: 2305261-17-8) has emerged as a compound of interest due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.
The compound, characterized by its isoxazole and pyridine moieties, has been the subject of several recent studies investigating its role as a modulator of specific biological targets. Preliminary research suggests that it exhibits high affinity for certain receptors, making it a promising candidate for further development in targeted therapies. The hydrochloride salt form (1:2) has been particularly noted for its improved solubility and stability, which are critical factors for pharmaceutical formulations.
One of the key studies published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 3-Isoxazolemethanamine, 5-(5-fluoro-2-pyridinyl)-, hydrochloride (1:2). The researchers employed a multi-step synthesis approach, optimizing reaction conditions to achieve high yields and purity. The study also included detailed spectroscopic characterization (NMR, MS) to confirm the compound's structure, ensuring reproducibility for future research.
In vitro and in vivo studies have further elucidated the compound's pharmacological profile. For instance, a recent preclinical study demonstrated its efficacy in modulating specific signaling pathways associated with inflammatory responses. The compound showed significant inhibition of key inflammatory markers, suggesting potential applications in treating autoimmune diseases. However, further toxicological studies are required to assess its safety profile before advancing to clinical trials.
Another area of interest is the compound's potential use in oncology. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that 3-Isoxazolemethanamine, 5-(5-fluoro-2-pyridinyl)-, hydrochloride (1:2) exhibited selective cytotoxicity against certain cancer cell lines. The mechanism of action appears to involve the disruption of cellular metabolism, although the exact pathways remain under investigation. These findings underscore the need for additional mechanistic studies to fully understand its therapeutic potential.
Despite these promising results, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and pharmacodynamic studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the translation of research findings into clinical applications.
In conclusion, 3-Isoxazolemethanamine, 5-(5-fluoro-2-pyridinyl)-, hydrochloride (1:2) (CAS: 2305261-17-8) represents a promising candidate for further investigation in drug discovery. Its unique chemical structure and preliminary pharmacological data highlight its potential across multiple therapeutic areas. Continued research efforts will be crucial to unlocking its full therapeutic potential and addressing the current limitations in its development.
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